3-(3-Carboxyphenyl)-5-nitrobenzoic acid, 95%

• IUPAC Name: 3-(3-carboxyphenyl)-5-nitrobenzoic acid
• InChI: InChI=1S/C14H9NO6/c16-13(17)9-3-1-2-8(4-9)10-5-11(14(18)19)7-12(6-10)15(20)21/h1-7H,(H,16,17)(H,18,19)
• InChI Key: CBUXOONOOFBKEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C14H9NO6
• DSSTOX Substance ID: DTXSID30689908
• Molecular Weight: 287.22 g/mol
• CAS RN: 1261930-89-5

Description

3-(3-Carboxyphenyl)-5-nitrobenzoic acid, 95% (3-CP5N) is a chemical compound derived from benzoic acid, a naturally occurring organic compound found in many plants and vegetables. It is a white, odourless, crystalline solid with a melting point of 215-217°C. 3-CP5N is widely used in the synthesis of organic compounds, as a catalyst in chemical reactions, and in the manufacture of pharmaceuticals, pesticides, and other chemicals.

Mechanism of Action

3-(3-Carboxyphenyl)-5-nitrobenzoic acid, 95% is a strong acid, with a pKa of 4.2. It is a powerful proton donor, and its acidity is due to the presence of a nitro group, which has a strong electron-withdrawing effect. This makes it an ideal reagent for the synthesis of other compounds.
Biochemical and Physiological Effects
3-(3-Carboxyphenyl)-5-nitrobenzoic acid, 95% is used in a variety of biochemical and physiological studies. It is used to study the effects of acidity on enzymes, as well as the effects of pH on cellular processes. It is also used in the study of drug metabolism and the biotransformation of drugs.

Advantages and Limitations for Lab Experiments

3-(3-Carboxyphenyl)-5-nitrobenzoic acid, 95% has some advantages as a reagent for laboratory experiments. It is highly soluble in water and organic solvents, and it is very stable in the presence of heat and light. It is also non-toxic and non-carcinogenic. However, it is not very soluble in alcohols, and it is not very stable in the presence of strong acids or bases.

Future Directions

The future of 3-(3-Carboxyphenyl)-5-nitrobenzoic acid, 95% is promising, as it has numerous potential applications in the synthesis of organic compounds, the study of enzyme-catalyzed reactions, and the preparation of pharmaceuticals. It can also be used in the development of new pesticides and herbicides, as well as in the study of drug metabolism and the biotransformation of drugs. Additionally, 3-(3-Carboxyphenyl)-5-nitrobenzoic acid, 95% can be used in the study of the effects of acidity on enzymes, as well as the effects of pH on cellular processes. Finally, it can be used in the development of new materials, such as polymers and nanomaterials.

Synthesis Methods

3-(3-Carboxyphenyl)-5-nitrobenzoic acid, 95% can be synthesized from benzoic acid and nitrobenzene in a two-step reaction. First, benzoic acid is reacted with nitrobenzene in the presence of an acid catalyst to form 3-nitrobenzoic acid. Second, 3-nitrobenzoic acid is then reduced with sodium borohydride to form 3-(3-Carboxyphenyl)-5-nitrobenzoic acid, 95%.

Scientific Research Applications

3-(3-Carboxyphenyl)-5-nitrobenzoic acid, 95% is used in a variety of scientific research applications, including the synthesis of organic compounds, the study of enzyme-catalyzed reactions, and the preparation of pharmaceuticals. It is also used as a reagent in the synthesis of other compounds, such as nitrobenzene derivatives and nitroaromatics.